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Compound of Interest

Compound Name: 4-Biphenylsulfonic acid

Cat. No.: B146851

For Researchers, Scientists, and Drug Development Professionals

Introduction to 4-Biphenylsulfonic Acid

4-Biphenylsulfonic acid, a prominent member of the aromatic sulfonic acid family, is a
versatile organic compound with significant applications across various scientific disciplines. Its
unique molecular architecture, characterized by a biphenyl backbone and a sulfonic acid
functional group, imparts a distinct set of chemical and physical properties that render it
valuable in organic synthesis, analytical chemistry, and pharmaceutical development. This
guide provides a comprehensive overview of 4-biphenylsulfonic acid, encompassing its
nomenclature, physicochemical characteristics, synthesis, and diverse applications, with a
focus on providing practical insights for laboratory and industrial use.

Nomenclature and Identification: A Comprehensive
List of Synonyms and Alternative Names

Precise identification of chemical compounds is paramount in scientific research and
development. 4-Biphenylsulfonic acid is known by a variety of synonyms and alternative
names in chemical literature and commercial catalogs. Understanding these different naming
conventions is crucial for effective information retrieval and clear communication within the
scientific community.
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The primary identifier for this compound is its CAS (Chemical Abstracts Service) number, which
is 2113-68-0.[1][2] Its systematic IUPAC (International Union of Pure and Applied Chemistry)

name is 4-phenylbenzenesulfonic acid.[3][4]

Below is a comprehensive table of synonyms and alternative names for 4-Biphenylsulfonic

acid:

Synonym/Alternative Name

Source/Context

4-Phenylbenzenesulfonic acid

IUPAC Name[3][4]

p-Biphenylsulfonic acid

Common Name

Biphenyl-4-sulfonic acid

Common Variation[1]

[1,1'-Biphenyl]-4-sulfonic acid

Systematic Name[4]

4-Sulfobiphenyl

Alternative Name

Xenylsulfonic acid

Trivial Name

p-Diphenylsulfonic acid

Trivial Name

Biphenyl-4-sulfonate

Anionic form[1]

4-Biphenylsulfonic acid hydrate

Hydrated form

Sodium 4-biphenylsulfonate

Sodium salt[1]

Physicochemical Properties

The utility of 4-biphenylsulfonic acid in various applications is a direct consequence of its

distinct physical and chemical properties.
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Property Value Reference
Molecular Formula C12H1003S [1112]
Molecular Weight 234.27 g/mol [2]
Appearance White to off-white solid

Melting Point 135-138 °C [1]
Solubility Soluble in water [1]

pKa -0.61 + 0.50 (Predicted) [1]

Synthesis of 4-Biphenylsulfonic Acid

The most common method for the synthesis of 4-biphenylsulfonic acid is the electrophilic
aromatic substitution reaction of biphenyl, specifically through sulfonation. The choice of
sulfonating agent and reaction conditions can be tailored to optimize the yield and purity of the
desired product.

Sulfonation of Biphenyl

The sulfonation of biphenyl primarily yields the para-substituted product, 4-biphenylsulfonic
acid, due to the steric hindrance at the ortho positions.

Caption: General reaction scheme for the sulfonation of biphenyl.

Detailed Experimental Protocol: Sulfonation of Biphenyl
with Sulfuric Acid and Thionyl Chloride

This protocol describes a laboratory-scale synthesis of 4-biphenylsulfonic acid, where thionyl
chloride is used to drive the reaction to completion by removing the water formed during the
reaction.

Materials:
e Biphenyl

e Concentrated Sulfuric Acid (98%)
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Thionyl Chloride

Toluene (or other suitable solvent)

Calcium Carbonate

Hydrochloric Acid

Procedure:

In a three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser,
and a dropping funnel, add biphenyl and a solvent such as toluene.

Slowly add concentrated sulfuric acid to the stirred mixture.

Add thionyl chloride dropwise to the reaction mixture. The reaction of thionyl chloride with the
water produced during sulfonation generates sulfur dioxide and hydrogen chloride, which are
expelled as gases, thus shifting the equilibrium towards the product.

Heat the mixture to reflux and maintain for a specified period (e.g., 2-4 hours), monitoring the
reaction progress by thin-layer chromatography (TLC).

After completion, cool the reaction mixture and carefully quench it by pouring it onto ice.

Neutralize the excess acid by adding a base, such as calcium carbonate, until the
effervescence ceases.

Filter the mixture to remove the insoluble calcium sulfate.
Acidify the filtrate with hydrochloric acid to precipitate the 4-biphenylsulfonic acid.

Collect the precipitated product by vacuum filtration, wash with cold water, and dry under

vacuum.

Applications in Scientific Research and Industry

4-Biphenylsulfonic acid's unique properties make it a valuable tool in a range of scientific and

industrial applications.
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Catalyst in Organic Synthesis

As a strong acid, 4-biphenylsulfonic acid is an effective catalyst for various organic
transformations, often offering advantages over traditional mineral acids in terms of selectivity
and ease of handling.

 Esterification Reactions: It can be used to catalyze the esterification of carboxylic acids with
alcohols. Its organic nature can enhance its solubility in non-polar reaction media. For
instance, it has been shown to be an effective catalyst for the esterification of fatty acids.[5]

» Hydrolysis of Polysaccharides: Biphenyl-4-sulfonic acid hydrate has been reported to be a
more efficient catalyst than sulfuric acid for the hydrolysis of cellulose to D-glucose.[2][6]

Intermediate in Pharmaceutical Synthesis

The biphenyl moiety is a common structural motif in many pharmaceutical agents. 4-
Biphenylsulfonic acid can serve as a key intermediate in the synthesis of various active
pharmaceutical ingredients (APIs).

A notable example is its relevance in the synthesis of valsartan, an angiotensin Il receptor
blocker used to treat high blood pressure.[6][7][8][9][10] The synthesis of valsartan often
involves the construction of a biphenyl core, and derivatives of 4-biphenylsulfonic acid can be
utilized in these synthetic routes.

lon-Pairing Reagent in Chromatography

In analytical chemistry, 4-biphenylsulfonic acid and its salts are employed as ion-pairing
reagents in reverse-phase high-performance liquid chromatography (HPLC).[3][11][12][13]
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Caption: Mechanism of ion-pair chromatography using 4-biphenylsulfonate.

The sulfonic acid group can ionize to form a sulfonate anion. This anion can then form a neutral
ion-pair with a positively charged analyte in the mobile phase. This neutral complex has a
greater affinity for the non-polar stationary phase, leading to increased retention and improved
separation of polar analytes that would otherwise elute quickly.

Safety, Handling, and Toxicology

As with any chemical reagent, proper safety precautions must be observed when handling 4-
biphenylsulfonic acid.

Hazard Identification:

o Acute Toxicity: Harmful if swallowed.

o Skin Corrosion/Irritation: May cause skin irritation.

o Eye Damage/Irritation: Causes serious eye irritation.
Recommended Handling Procedures:

¢ Use in a well-ventilated area or under a fume hood.
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o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

e Avoid breathing dust.

e Wash hands thoroughly after handling.

Toxicological Information:

o Limited data is available on the comprehensive toxicology of 4-biphenylsulfonic acid.

» Studies on related compounds, such as p-chlorobenzenesulfonic acid (pCBSA), have shown
a no-observed-adverse-effect level (NOAEL) in rats.[14][15]

e There is a lack of extensive data on its ecotoxicity and environmental fate.[15] However,
studies on the biodegradation of linear alkylbenzene sulfonates suggest that the sulfophenyl
carboxylate intermediates can be completely degraded under aerobic conditions in seawater.
[16]

Conclusion

4-Biphenylsulfonic acid is a multifaceted compound with a broad spectrum of synonyms and
applications that are of significant interest to researchers and professionals in the chemical and
pharmaceutical sciences. Its utility as a catalyst, a synthetic intermediate, and an analytical
reagent underscores its importance in modern chemistry. A thorough understanding of its
properties, synthesis, and safe handling practices, as outlined in this guide, is essential for its
effective and responsible use in the laboratory and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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